Cas no 946312-32-9 (N'-(2-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)

• Product Name: N'-(2-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• CAS No: 946312-32-9
• MF: C₂₁H₂₅N₃O₃
• MW: 367.44150519371
• CID: 5871876
• PubChem ID: 16837379
• Update Time: 2025-10-16

N'-(2-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2-methoxyphenyl)-N2-[2-(1,2,3,4-tetrahydro-1-methyl-6-quinolinyl)ethyl]-
• N1-(2-methoxyphenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide
• N'-(2-methoxyphenyl)-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]ethanediamide
• N'-(2-methoxyphenyl)-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide
• 946312-32-9
• AKOS024634968
• F2271-0364
• N'-(2-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

• Inchi： 1S/C21H25N3O3/c1-24-13-5-6-16-14-15(9-10-18(16)24)11-12-22-20(25)21(26)23-17-7-3-4-8-19(17)27-2/h3-4,7-10,14H,5-6,11-13H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key： JSXQDDYBWAZJNX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)C(NCCC1C=CC2=C(C=1)CCCN2C)=O

Computed Properties

• Exact Mass: 367.18959167g/mol
• Monoisotopic Mass: 367.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• pka: 11.02±0.70(Predicted)

Additional information on N'-(2-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

N'-(2-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 946312-32-9): A Comprehensive Overview

N'-(2-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 946312-32-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the amide family and features a unique structural arrangement that includes a methoxyphenyl group and a tetrahydroquinoline moiety. The combination of these functional groups endows the compound with a range of biological activities, making it a promising candidate for various therapeutic applications.

The methoxyphenyl group in N'-(2-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide is known for its ability to modulate receptor interactions and enhance the lipophilicity of the molecule. This property is crucial for improving the compound's ability to cross biological membranes and reach its target sites within the body. The tetrahydroquinoline moiety, on the other hand, is a common scaffold in many bioactive molecules due to its inherent ability to interact with various protein targets. Together, these structural features contribute to the compound's potential as a therapeutic agent.

Recent studies have explored the pharmacological properties of N'-(2-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide in detail. One notable area of research has been its potential as an antiproliferative agent. In vitro studies have shown that this compound can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways that regulate cell proliferation and apoptosis.

Another significant area of investigation is the compound's anti-inflammatory properties. Inflammation is a critical component in many diseases, including autoimmune disorders and chronic conditions such as arthritis. Preclinical studies have demonstrated that N'-(2-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a potential candidate for developing new anti-inflammatory drugs.

In addition to its antiproliferative and anti-inflammatory activities, N'-(2-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide has also shown promise in neuroprotective applications. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neurons and cognitive function. Research has indicated that this compound can protect neurons from oxidative stress and promote neurogenesis, suggesting its potential use in treating these debilitating conditions.

The pharmacokinetic properties of N'-(2-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide have also been studied extensively. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Despite its promising therapeutic potential, further research is needed to fully understand the safety and efficacy of N'-(2-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide in humans. Clinical trials are currently underway to evaluate its performance in treating various diseases. These trials will provide valuable insights into the compound's safety profile and therapeutic window.

In conclusion, N'-(2-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-y)l)ethylethanediamide (CAS No. 946312-32-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting candidate for developing new treatments for cancer, inflammation, and neurodegenerative diseases. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for improving patient outcomes in various therapeutic areas.